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Compound of Interest

N-Ethyl-3,4-
Compound Name: ) -
(methylenedioxy)aniline-d5

Cat. No.: B565404

An In-Depth Technical Guide to the Physical Characteristics of N-Ethyl-3,4-
(methylenedioxy)aniline-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of N-Ethyl-3,4-(methylenedioxy)aniline-d5, a deuterated analog of N-Ethyl-
3,4-(methylenedioxy)aniline. This stable isotope-labeled compound is of significant interest to
researchers, particularly in the fields of pharmacokinetics, therapeutic drug monitoring, and
metabolic research, where it serves as a crucial internal standard for analytical quantification.

[1][2]

Core Compound Identifiers and Properties

N-Ethyl-3,4-(methylenedioxy)aniline-d5 is primarily utilized as an internal standard for the
precise quantification of compounds like Oxolinic acid in biological samples using mass
spectrometry and liquid chromatography.[1] Its deuteration provides a distinct mass shift,
enabling clear differentiation from the unlabeled analyte while maintaining nearly identical
chemical and physical behavior.

Below is a summary of its key physical and chemical properties. Data for the unlabeled analog
is included for comparative purposes where direct data for the deuterated compound is not
available.
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Property Value Source (Unlabeled Analog)
. N-Ethyl-3,4-

Chemical Name _ - N/A

(methylenedioxy)aniline-d5

N-Ethyl-1,3-benzodioxol-5-
Synonyms amine-d5; 3,4-Methylenedioxy-  N/A

N-ethylaniline-d5
CAS Number 1216722-76-7 32953-14-3
Molecular Formula CoHeDsNO2 CoH11NO:2
Molecular Weight 170.22 g/mol 165.19 g/mol

) Clear colorless to yellowish
Appearance Pale Brown Qil[3] ] o
viscous liquid[4][5]

Boiling Point Data not available 101-103 °C @ 1 mmHg[6][7]

Water Solubility

Data not available

Slightly miscible[6][7][8]

Storage Conditions

2-8°C Refrigerator[3]

2-8°C[7]

Logical Relationship of Compound Identifiers

The following diagram illustrates the key identifiers and structural information for N-Ethyl-3,4-

(methylenedioxy)aniline-d5.

N-Ethyl-3,4-(methylenedioxy)aniline-d5

N-Ethyl-3,4-(methylenedioxy)aniline-d5

A4

Identifie 's

Y Y

CAS: 1216722-76-7 |

| Formula: CoHeDsNO2 |
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Caption: Key identifiers and properties of N-Ethyl-3,4-(methylenedioxy)aniline-d5.

Experimental Protocols

While specific, detailed experimental protocols for the characterization of this particular
deuterated standard are not publicly available from commercial suppliers, this section outlines
the standard methodologies used for determining such physical characteristics and a relevant
synthesis protocol for the unlabeled parent compound.

Determination of Physical Properties (General
Methodology)

o Appearance: Visual inspection of the substance at room temperature under controlled
lighting conditions. Color, state (liquid/solid), and clarity are noted.

» Boiling Point: Typically determined by distillation at reduced pressure (e.g., 1 mmHg) to
prevent decomposition. The temperature at which the liquid boils and condenses is recorded.

o Solubility: Assessed by adding a known amount of the compound to a specific volume of a
solvent (e.g., water) at a controlled temperature. The mixture is agitated, and the degree of
dissolution is observed visually. For "slightly miscible" compounds, this indicates that only a
small amount will dissolve.

e Structural and ldentity Confirmation (MS, NMR):

o Mass Spectrometry (MS): Electron lonization (EI) or Electrospray lonization (ESI) MS is
used to confirm the molecular weight. For this deuterated compound, the analysis would
confirm the mass of 170.22 and the isotopic distribution pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are
recorded to confirm the chemical structure. For the d5 analog, the absence of signals
corresponding to the ethyl group protons and the presence of deuterium would be
characteristic.
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Example Synthesis Protocol for N-Ethyl-3,4-
(methylenedioxy)aniline (Unlabeled)

The following is a patented preparation process for the unlabeled parent compound, which
involves nitration followed by reductive amination.

Piperidine + Dilute Nitric Acid
(55-70°C, 5-6h)

itration

Nitration Product

Reductive Amination Step 1

Hydrogenation with Cu/Raney Ni Catalyst
(1.5-2.0 MPa, 70°C, 2-3h)

tep 2

Reaction at Elevated Temperature
(140-180°C, 10h)

Crude Product

Purification

Collection of
N-Ethyl-3,4-(methylenedioxy)aniline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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